Cas no 88585-95-9 (Cyclopenta[b]pyrrole-2-carbonitrile, 1-acetyloctahydro-)

• Product Name: Cyclopenta[b]pyrrole-2-carbonitrile, 1-acetyloctahydro-
• CAS No: 88585-95-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 627695
• PubChem ID: 13361514
• Update Time: 2025-04-19

Cyclopenta[b]pyrrole-2-carbonitrile, 1-acetyloctahydro- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-carbonitrile, 1-acetyloctahydro-
• 1-acetyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carbonitrile
• SCHEMBL9731907
• DTXSID60538278
• 1-Acetyloctahydrocyclopenta[b]pyrrole-2-carbonitrile
• 88585-95-9

• Inchi： 1S/C10H14N2O/c1-7(13)12-9(6-11)5-8-3-2-4-10(8)12/h8-10H,2-5H2,1H3
• InChI Key： HOMAUVZNVICFSF-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C#N)CC2CCCC12

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1Ų